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Compound of Interest

Compound Name: O-Desmethyl Mebeverine Acid

Cat. No.: B1419324 Get Quote

This document provides an in-depth, procedural guide for the safe and compliant disposal of O-
Desmethyl Mebeverine Acid, a primary metabolite of the antispasmodic drug Mebeverine.[1]

[2] As research and development involving pharmacologically active compounds and their

metabolites intensifies, establishing rigorous and scientifically-grounded disposal protocols is

paramount to ensuring laboratory safety and environmental stewardship. This guide moves

beyond mere compliance, offering a framework for risk assessment and waste management

rooted in the chemical nature of the compound and established best practices.

Hazard Identification and Risk Assessment
A thorough understanding of a chemical's properties is the foundation of any safety protocol. O-
Desmethyl Mebeverine Acid (CAS No. 586357-02-0) is the product of hydrolysis and

demethylation of its parent compound, Mebeverine.[2][3]

While a Safety Data Sheet (SDS) for O-Desmethyl Mebeverine Acid indicates that the pure

substance is not classified as hazardous under the Globally Harmonized System (GHS), it is

designated as "Water hazard class 1 (Self-assessment): slightly hazardous for water". This

classification necessitates that the compound, especially in large quantities, should not be

allowed to enter groundwater, water courses, or sewage systems.

Furthermore, the parent compound, Mebeverine Hydrochloride, is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects.[4][5] Given the structural

relationship and the potential for biological activity, it is prudent to treat O-Desmethyl
Mebeverine Acid with a high degree of caution, particularly concerning environmental release.
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The precautionary principle dictates that it should be managed as a chemical waste stream

requiring controlled disposal.

Table 1: Physicochemical and Hazard Profile of O-Desmethyl Mebeverine Acid

Property Value Source(s)

IUPAC Name

4-[ethyl-[1-(4-

hydroxyphenyl)propan-2-

yl]amino]butanoic acid

[1][6]

CAS Number 586357-02-0 [2][6]

Molecular Formula C₁₅H₂₃NO₃ [1][2][6]

Molecular Weight 265.35 g/mol [1][6]

GHS Classification Not classified

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

Environmental Hazard
Water hazard class 1: slightly

hazardous for water

Solubility
Slightly soluble in DMSO and

Methanol (with sonication)
[2][3]

Regulatory Context: A Framework for Compliance
Disposal of laboratory waste is governed by a multi-tiered regulatory framework. While O-
Desmethyl Mebeverine Acid is not explicitly a P- or U-listed hazardous waste under the U.S.

Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA),

its status as a pharmacologically active compound places its disposal under scrutiny.[7] The

EPA's regulations for the management of hazardous waste pharmaceuticals (40 CFR Part 266

Subpart P) prohibit the sewering (i.e., "down-the-drain" disposal) of hazardous waste

pharmaceuticals.[8][9] Adhering to this principle for all active pharmaceutical ingredients and

their metabolites, regardless of their formal hazard classification, represents the most robust

and responsible management practice.
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All disposal activities must comply with local, state, and federal regulations. This guide provides

a baseline of best practices that should be adapted to meet all institutional and regional

requirements.

Personnel Safety & Personal Protective Equipment
(PPE)
Protecting laboratory personnel is the first priority. Although O-Desmethyl Mebeverine Acid is

not classified as a skin or eye irritant, direct contact with any chemical should be avoided.

Standard PPE for Handling O-Desmethyl Mebeverine Acid:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Standard nitrile or latex laboratory gloves. Gloves must be inspected before

use and changed immediately if contaminated.

Body Protection: A standard laboratory coat.

Respiratory Protection: Not generally required when handling small quantities in a well-

ventilated area. If generating aerosols or handling bulk powder, work should be performed in

a chemical fume hood.

Core Disposal Protocol: Waste Segregation and
Collection
The fundamental principle of chemical waste management is proper segregation to prevent

inadvertent and hazardous reactions.[10][11] O-Desmethyl Mebeverine Acid waste must be

collected at the point of generation and segregated from other waste streams.

Step-by-Step Collection Procedure:

Select a Compatible Waste Container: Use a clearly marked, leak-proof container with a

secure screw-top lid.[12] For solid waste, a high-density polyethylene (HDPE) wide-mouth

bottle is suitable. For liquid waste (e.g., from solutions), use a glass or HDPE bottle

compatible with the solvent used.
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Label the Container: Before adding any waste, affix a "Hazardous Waste" label to the

container.[12] The label must include:

The words "Hazardous Waste."

The full chemical name: "O-Desmethyl Mebeverine Acid." Do not use abbreviations.[12]

The primary solvent if it is a liquid waste stream.

An indication of the hazards (e.g., "Slightly hazardous to aquatic life").

The date accumulation started.

Accumulate Waste:

Solid Waste: Collect waste O-Desmethyl Mebeverine Acid powder, contaminated

weighing papers, and disposable equipment (e.g., pipette tips, contaminated gloves) in the

designated solid waste container.

Liquid Waste: Collect solutions containing O-Desmethyl Mebeverine Acid in the

designated liquid waste container. Do not mix incompatible waste streams.[11] For

instance, halogenated and non-halogenated solvent wastes should be collected

separately.

Maintain Container Integrity: Keep the waste container closed at all times, except when

adding waste.[12] Store the container in a designated satellite accumulation area within the

laboratory, away from general traffic and in secondary containment (such as a spill tray).[10]

Arrange for Disposal: Once the container is full or waste is no longer being generated,

contact your institution's Environmental Health and Safety (E&S) department to arrange for

professional disposal.[13] Disposal should be handled by a licensed hazardous waste

management service.

Disposal Pathways and Decision Workflow
The appropriate disposal pathway depends on the form of the waste. The following workflow

provides a decision-making framework for managing different waste streams containing O-
Desmethyl Mebeverine Acid.
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Diagram 1: Decision workflow for the disposal of O-Desmethyl Mebeverine Acid waste

streams.

The preferred method for the ultimate disposal of pharmaceutical waste is high-temperature

incineration by a licensed hazardous waste facility.[14] This method ensures the complete

destruction of the active compound, preventing its release into the environment.

Decontamination & Spill Management
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Accidental spills should be managed promptly and safely.

Spill Cleanup Protocol:

Alert Personnel: Notify others in the immediate area of the spill.

Don Appropriate PPE: At a minimum, wear a lab coat, gloves, and eye protection.

Contain the Spill:

For solid spills: Gently cover the spill with an absorbent material (e.g., vermiculite or sand)

to prevent the powder from becoming airborne.

For liquid spills: Cover with absorbent pads or other suitable absorbent material.

Clean the Area: Carefully sweep or wipe the absorbent material from the outside-in and

place it into your designated solid hazardous waste container.

Decontaminate the Surface: Clean the spill area with a suitable solvent (e.g., methanol, if

compatible with the surface) followed by a detergent and water solution. All cleaning

materials must be disposed of as hazardous waste.

Wash Hands: Thoroughly wash hands after the cleanup is complete.

Empty Container Disposal
Chemical containers are not considered "empty" until they have been properly decontaminated.

[11][12]

Procedure for Empty Containers:

Triple Rinse: Rinse the empty container with a suitable solvent (one that can solubilize the

compound, such as methanol or DMSO) at least three times.[12]

Collect Rinsate: The rinsate from each rinse must be collected and disposed of as liquid

hazardous waste.[11][12]

Deface the Label: Completely remove or deface the original label on the container.
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Final Disposal: Once triple-rinsed and with the label removed, the container can typically be

disposed of in the regular trash or recycling, depending on institutional policy.[12]

Conclusion
The responsible management of chemical waste like O-Desmethyl Mebeverine Acid is a

critical component of the research lifecycle. While not formally classified as a hazardous

substance, its identity as a pharmacologically active metabolite and its potential for aquatic

harm warrant a conservative and rigorous disposal approach. By implementing the procedures

outlined in this guide—centered on thorough hazard assessment, proper segregation, secure

containment, and professional disposal via high-temperature incineration—researchers can

protect themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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